Cas no 911292-36-9 (O-tert-Butyl-dimethylsilyl Curcumin)

O-tert-Butyl-dimethylsilyl Curcumin is a chemically modified derivative of curcumin, designed to enhance stability and bioavailability. The introduction of the tert-butyldimethylsilyl (TBDMS) group at the phenolic hydroxyl position improves metabolic resistance, reducing rapid degradation in biological systems. This modification also increases lipophilicity, facilitating better cellular uptake. The compound retains the antioxidant and anti-inflammatory properties of curcumin while offering superior pharmacokinetic performance. It is particularly useful in research applications where prolonged activity and improved solubility in organic solvents are required. The TBDMS-protected form allows for selective deprotection, enabling controlled release or further synthetic modifications. This derivative is valuable for pharmacological and biochemical studies.

O-tert-Butyl-dimethylsilyl Curcumin structure

911292-36-9 structure

Product Name:O-tert-Butyl-dimethylsilyl Curcumin

CAS No:911292-36-9

MF:C₂₇H₃₄O₆Si

MW:482.640769481659

CID:1061175

PubChem ID:71314377

Update Time:2025-06-07

O-tert-Butyl-dimethylsilyl Curcumin Chemical and Physical Properties

Names and Identifiers

- O-tert-Butyl-dimethylsilyl Curcumin
- (1E,4Z,6E)-
- (1E,6E)-1-[4-[tert-butyl(dimethyl)silyl]oxy-3-methoxyphenyl]-7-(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-dione
- (1E,4Z,6E)-7-[4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxyphenyl]-5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-1,4,6-heptatrien-3-one
- (1E,4Z,6E)-7-[4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxyphenyl]-5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-1,4,6-heptatrien-3-one (ACI)
- DB-255894
- DTXSID90747250
- 911292-36-9
- (1E,6E)-1-(4-{[tert-Butyl(dimethyl)silyl]oxy}-3-methoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)hepta-1,6-diene-3,5-dione
- Inchi： 1S/C27H34O6Si/c1-27(2,3)34(6,7)33-24-15-11-20(17-26(24)32-5)9-13-22(29)18-21(28)12-8-19-10-14-23(30)25(16-19)31-4/h8-18,29-30H,1-7H3/b12-8+,13-9+,22-18-
- InChI Key： RFDDDRWPBVPTGA-BOTBAMSKSA-N
- SMILES： O(C1C=CC(/C=C/C(/O)=C/C(=O)/C=C/C2C=CC(O)=C(OC)C=2)=CC=1OC)[Si](C)(C)C(C)(C)C

Computed Properties

Exact Mass: 482.21200
Monoisotopic Mass: 482.21246533g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 11
Complexity: 738
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.1Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: >129°C
Boiling Point: 600.0±50.0 °C at 760 mmHg
Flash Point: 316.7±30.1 °C
Solubility: DMSO (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
PSA: 82.06000
LogP: 6.04830
Vapor Pressure: 0.0±1.8 mmHg at 25°C

O-tert-Butyl-dimethylsilyl Curcumin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

O-tert-Butyl-dimethylsilyl Curcumin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B691020-100mg	O-tert-Butyl-dimethylsilyl Curcumin	911292-36-9	100mg	$ 173.00	2023-09-08
TRC	B691020-1g	O-tert-Butyl-dimethylsilyl Curcumin	911292-36-9	1g	$ 1357.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-396137-100 mg	O-tert-Butyl-dimethylsilyl Curcumin,	911292-36-9	100MG	￥2,181.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-396137-100mg	O-tert-Butyl-dimethylsilyl Curcumin,	911292-36-9	100mg	￥2181.00	2023-09-05

O-tert-Butyl-dimethylsilyl Curcumin Production Method

Production Method 1

18162-48-6

147556-16-9

911292-36-9

1134639-23-8

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide ; 1.5 h, rt

Reference

: Synthesis of the First Ferrocenyl Derivatives of Curcuminoids

Arezki, Anusch; et al, Organometallics, 2009, 28(6), 1606-1609

Production Method 2

18162-48-6

458-37-7

911292-36-9

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide ; 1.5 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Structural relationship of curcumin derivatives binding to the BRCT domain of human DNA polymerase λ

Takeuchi, Toshifumi; et al, Genes to Cells, 2006, 11(3), 223-235